Cas no 2228304-53-6 (tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate)
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate
- EN300-1875045
- 2228304-53-6
-
- Inchi: 1S/C13H26BrNO2/c1-12(2,3)10(8-7-9-14)15-11(16)17-13(4,5)6/h10H,7-9H2,1-6H3,(H,15,16)
- InChI Key: OMBIRNHAVOBPPR-UHFFFAOYSA-N
- SMILES: BrCCCC(C(C)(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 307.11469g/mol
- Monoisotopic Mass: 307.11469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 38.3Ų
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1875045-0.05g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-0.1g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-0.25g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-0.5g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-1.0g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1875045-2.5g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-5.0g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1875045-10.0g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1875045-1g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1875045-5g |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate |
2228304-53-6 | 5g |
$2940.0 | 2023-09-18 |
tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate
Introduction to Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2228304-53-6)
Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate, with the chemical formula C₁₁H₂₁BrNO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its tert-butyl group and a 6-bromo-2,2-dimethylhexan-3-yl side chain, which contribute to its unique chemical properties and potential applications in drug development. The presence of a carbamate functional group further enhances its reactivity and utility in synthetic pathways.
The CAS number 2228304-53-6 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. Its molecular structure, featuring a branched alkyl chain and a brominated substituent, makes it an intriguing candidate for various chemical modifications and functionalizations. These structural features are particularly relevant in the context of modern drug design, where specific molecular motifs are often tailored to optimize pharmacokinetic and pharmacodynamic properties.
In recent years, the pharmaceutical industry has seen a surge in the development of novel carbamate-based compounds due to their versatility and efficacy. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate is no exception and has been explored in several research studies for its potential role in medicinal chemistry.
One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The 6-bromo substituent, in particular, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic frameworks that are essential for developing new drugs. Additionally, the tert-butyl group enhances the stability of intermediates during synthetic processes, making it a valuable component in multi-step syntheses.
Recent studies have highlighted the importance of brominated compounds in drug discovery due to their role as key intermediates in the synthesis of various therapeutic agents. The bromine atom in 6-bromo-2,2-dimethylhexan-3-yl can be selectively modified or removed through various chemical transformations, allowing for the creation of diverse molecular libraries. This flexibility is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.
The carbamate moiety itself is a versatile functional group that can participate in a wide range of chemical reactions. It can undergo hydrolysis to form carboxylic acids or amides, or it can be used as a protecting group for amino functions during synthetic sequences. This dual functionality makes carbamates invaluable tools in organic synthesis and drug development.
In the context of contemporary pharmaceutical research, there is growing interest in developing structure-based drug design strategies. Compounds like Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate serve as building blocks that can be modified to target specific biological pathways. For instance, modifications to the alkyl chain can influence solubility and metabolic stability, while changes to the brominated substituent can alter binding affinity to biological targets.
The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as Grignard reactions, aldol condensations, and carbamate formation are commonly employed to construct the desired framework. The use of advanced catalytic systems has further streamlined these processes, enabling higher yields and purities.
One notable application of Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate is in the development of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in cell signaling pathways and are often dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt tumor growth while minimizing side effects. The structural features of this compound make it a promising candidate for such applications.
Another area where this compound shows promise is in the development of neurological therapeutics. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Small molecules that can modulate these processes are being actively investigated. The ability to functionalize both the alkyl chain and the brominated moiety allows for fine-tuning of physicochemical properties to optimize brain penetration and target specificity.
The role of computational chemistry has become increasingly important in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques can be used to simulate interactions between Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate and biological targets, providing insights into potential drug-likeness properties. These simulations help guide experimental efforts by identifying promising analogs for further testing.
In conclusion, Tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2228304-53-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this will play an increasingly important role in developing next-generation therapeutics.
2228304-53-6 (tert-butyl N-(6-bromo-2,2-dimethylhexan-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)